Cas no 2567498-05-7 (3-(1,3-dioxolan-2-yl)benzene-1-carboximidamide, acetic acid)

• Product Name: 3-(1,3-dioxolan-2-yl)benzene-1-carboximidamide, acetic acid
• CAS No: 2567498-05-7
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• MDL: MFCD32878568
• CID: 5327565
• PubChem ID: 165899462
• Update Time: 2025-05-21

3-(1,3-dioxolan-2-yl)benzene-1-carboximidamide, acetic acid Chemical and Physical Properties

Names and Identifiers

• Z4766961574
• 3-(1,3-dioxolan-2-yl)benzene-1-carboximidamide; acetic acid
• 3-(1,3-dioxolan-2-yl)benzene-1-carboximidamide, acetic acid

• MDL： MFCD32878568
• Inchi： 1S/C10H12N2O2.C2H4O2/c11-9(12)7-2-1-3-8(6-7)10-13-4-5-14-10;1-2(3)4/h1-3,6,10H,4-5H2,(H3,11,12);1H3,(H,3,4)
• InChI Key： YVHPINMTBJSIML-UHFFFAOYSA-N
• SMILES： O1CCOC1C1C=CC=C(C(=N)N)C=1.OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 245
• Topological Polar Surface Area: 106

Additional information on 3-(1,3-dioxolan-2-yl)benzene-1-carboximidamide, acetic acid

3-(1,3-Dioxolan-2-yl)benzene-1-carboximidamide, Acetic Acid: A Comprehensive Overview

The compound with CAS No 2567498-05-7, commonly referred to as 3-(1,3-dioxolan-2-yl)benzene-1-carboximidamide, acetic acid, is a fascinating molecule with significant applications in various fields. This compound is a derivative of benzene carboximidamide and incorporates a 1,3-dioxolane ring, which adds unique properties to its structure. The presence of the acetic acid group further enhances its chemical reactivity and functional versatility.

Recent studies have highlighted the importance of this compound in the realm of organic synthesis. Researchers have explored its role as an intermediate in the synthesis of complex molecules, particularly in the pharmaceutical industry. The 1,3-dioxolane ring is known for its stability and ability to facilitate certain types of reactions, making it a valuable component in medicinal chemistry.

One of the most notable applications of 3-(1,3-dioxolan-2-yl)benzene-1-carboximidamide, acetic acid is in the development of bioactive compounds. Its structure allows for easy modification, enabling scientists to create derivatives with enhanced pharmacological properties. For instance, studies have shown that certain analogs of this compound exhibit potent antimicrobial activity, making them promising candidates for new drug therapies.

In addition to its medicinal applications, this compound has also found use in the field of materials science. The incorporation of the acetic acid group into its structure provides it with unique surface properties, which are being investigated for potential use in advanced materials such as self-healing polymers and nanocomposites.

Recent advancements in analytical techniques have enabled a deeper understanding of the molecular properties of 3-(1,3-dioxolan-2-yl)benzene-1-carboximidamide, acetic acid. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided insights into its stereochemistry and dynamic behavior. These studies have revealed that the compound exhibits a high degree of conformational flexibility, which is crucial for its functional diversity.

The synthesis of this compound has also been a topic of extensive research. Traditional methods involve multi-step reactions with various coupling agents and protecting groups. However, recent breakthroughs have led to the development of more efficient and environmentally friendly synthetic routes. For example, researchers have successfully employed catalytic asymmetric synthesis to produce enantiomerically pure samples of this compound.

Another area where this compound has shown potential is in the field of catalysis. Its ability to act as a ligand in transition metal-catalyzed reactions has been explored extensively. Studies have demonstrated that it can significantly enhance the efficiency and selectivity of certain catalytic processes, particularly in cross-coupling reactions.

Furthermore, the environmental impact of synthesizing and using this compound has been a growing concern among researchers. Efforts are being made to develop sustainable methods for its production and application. Green chemistry principles are being integrated into its synthesis pathways to minimize waste and reduce energy consumption.

In conclusion, 3-(1,3-dioxolan-2-yl)benzene-1-carboximidamide, acetic acid (CAS No 2567498-05-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in organic synthesis, medicinal chemistry, materials science, and catalysis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in advancing scientific knowledge and technological innovation.